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Compound of Interest

Compound Name: propylamine hydrobromide

Cat. No.: B1643316 Get Quote

This guide provides a comprehensive technical overview of propylamine hydrobromide (also

known as propylammonium bromide), a significant organic salt utilized in materials science and

chemical synthesis. Designed for researchers, scientists, and drug development professionals,

this document delves into the compound's molecular structure, physicochemical properties,

synthesis protocols, and spectroscopic characterization, grounded in established scientific

principles.

Executive Summary & Structural Identification
Propylamine hydrobromide is the salt formed from the simple acid-base reaction between the

weak base propylamine and the strong acid hydrobromic acid. Structurally, it consists of a

propylammonium cation ([CH₃CH₂CH₂NH₃]⁺) and a bromide anion (Br⁻) held together by ionic

attraction. It is crucial to distinguish this compound from its frequently confused analogue, 3-

bromopropylamine hydrobromide. The latter is a bifunctional reagent used extensively in

organic synthesis to introduce a bromopropylamine moiety. This guide focuses on the former,

propylamine hydrobromide, while providing comparative context for its brominated

counterpart.

The fundamental properties of propylamine hydrobromide are summarized below.
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Identifier Value Source

CAS Number 4905-83-3 [1][2][3][4]

Molecular Formula C₃H₁₀BrN or C₃H₉N·HBr [1][4][5]

Molecular Weight 140.02 g/mol [1][2][6]

IUPAC Name propan-1-amine;hydrobromide [2]

SMILES CCC[NH3+].[Br-] [6]

InChI Key
MVYQJCPZZBFMLF-

UHFFFAOYSA-N
[2][6]

Molecular Structure and Bonding
The core of propylamine hydrobromide's structure is the ionic bond between the

propylammonium cation and the bromide anion.

Propylammonium Cation ([CH₃CH₂CH₂NH₃]⁺): The terminal amine group of propylamine

acts as a Brønsted-Lowry base, accepting a proton (H⁺) from hydrobromic acid. This

protonation results in a positively charged ammonium group (-NH₃⁺). The nitrogen atom

adopts a tetrahedral geometry, bonded to one carbon and three hydrogen atoms. The propyl

chain (CH₃CH₂CH₂) maintains its sp³ hybridized carbon framework.

Bromide Anion (Br⁻): The bromide anion is the conjugate base of the strong acid HBr. It

exists as a free, negatively charged ion.

Ionic Lattice: In the solid state, these ions arrange into a crystalline lattice, stabilized by

electrostatic forces. The precise crystal structure can be determined by X-ray

crystallography, though detailed crystallographic data for this specific salt is not as commonly

reported as for more complex molecules.

The diagram below illustrates the ionic pairing that defines the compound.

Ionic structure of propylamine hydrobromide.

Physicochemical Properties
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Propylamine hydrobromide presents as a white to off-white crystalline solid.[4] Its physical

properties are dictated by its ionic nature, leading to a relatively high melting point and good

solubility in polar solvents.

Property Value Source

Appearance
White to almost white

powder/crystal
[4]

Melting Point 182 °C [1][2]

Solubility Soluble in water

Hygroscopicity Hygroscopic [7]

Synthesis and Purification Protocol
The synthesis of propylamine hydrobromide is a straightforward acid-base neutralization

reaction. The protocol is designed to be self-validating by ensuring complete reaction and

yielding a high-purity crystalline product.

Rationale of Experimental Choices
Solvent: A polar solvent like isopropanol or ethanol is typically used to dissolve the starting

amine and facilitate the precipitation of the final salt product, which is often less soluble in

moderately polar organic solvents than its free base precursor.

Acid Addition: Hydrobromic acid is added slowly and cautiously, often at reduced

temperature (e.g., in an ice bath), to control the exothermic nature of the neutralization

reaction.

Stoichiometry: A slight excess of hydrobromic acid can be used to ensure all the propylamine

is protonated, which aids in complete precipitation of the salt.

Purification: The primary method of purification is crystallization. The crude product is

precipitated, filtered, and can be recrystallized from a suitable solvent system (e.g.,

ethanol/ether) to remove any unreacted starting materials or byproducts. The purity is

typically confirmed by melting point analysis and spectroscopic methods.
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Step-by-Step Synthesis Protocol
Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve propylamine

(1.0 eq.) in anhydrous isopropanol (approx. 5-10 mL per gram of amine). Place the flask in

an ice-water bath.

Acidification: Slowly add a 48% aqueous solution of hydrobromic acid (~1.05 eq.) dropwise

to the stirred amine solution. Monitor the temperature to ensure it does not rise excessively.

Precipitation: As the acid is added, a white precipitate of propylamine hydrobromide will

form. After the addition is complete, allow the mixture to stir in the ice bath for an additional

30-60 minutes to ensure complete precipitation.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

filter cake with a small amount of cold isopropanol, followed by cold diethyl ether, to remove

residual acid and solvent.

Drying: Dry the purified white solid under vacuum to remove all traces of solvent. The final

product should be a free-flowing crystalline powder.

Synthesis Workflow Diagram
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Start: Propylamine in Isopropanol

Cool to 0°C
(Ice Bath)

Slowly add Hydrobromic Acid (HBr)
(Exothermic Reaction Control)

Stir for 30-60 min
(Ensure Complete Precipitation)

Vacuum Filtration
(Isolate Crude Product)

Wash with Cold Isopropanol
& Diethyl Ether

Dry Under Vacuum

End: Pure Propylamine
Hydrobromide Crystals

Click to download full resolution via product page

Workflow for the synthesis of propylamine hydrobromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1643316?utm_src=pdf-body-img
https://www.benchchem.com/product/b1643316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1643316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

propylamine hydrobromide.

¹H NMR Spectroscopy: The proton NMR spectrum provides a definitive fingerprint of the

molecule.

-NH₃⁺ Protons: A broad singlet in the region of 7-8 ppm, characteristic of ammonium

protons. The integration will correspond to 3H.

-CH₂-N Protons: A triplet around 2.9-3.1 ppm (2H), shifted downfield due to the adjacent

positively charged nitrogen.

-CH₂- Protons: A sextet around 1.6-1.8 ppm (2H).

-CH₃ Protons: A triplet around 0.9-1.0 ppm (3H).[8]

¹³C NMR Spectroscopy: The carbon spectrum will show three distinct signals corresponding

to the three carbon atoms in the propyl chain, with chemical shifts influenced by their

proximity to the ammonium group.

Infrared (IR) Spectroscopy:

N-H Stretch: A strong, broad absorption band will be present in the 3000-3200 cm⁻¹

region, characteristic of the stretching vibrations of the N-H bonds in the ammonium

group.

C-H Stretch: Aliphatic C-H stretching bands will appear just below 3000 cm⁻¹.

N-H Bend: A bending vibration for the -NH₃⁺ group is expected around 1500-1600 cm⁻¹.

Applications in Research and Development
While a simple salt, propylamine hydrobromide serves as a key precursor in the field of

materials science, particularly for the synthesis of perovskite materials.[5]
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Perovskite Solar Cells and LEDs: It is used as an organic cation source to form two-

dimensional (2D) and quasi-2D hybrid perovskites.[2][5] These materials have tunable

optoelectronic properties and are being investigated for use in high-performance light-

emitting diodes (LEDs) and next-generation solar cells.[2][5] The propylammonium cation

acts as a spacer between inorganic layers, influencing the material's stability and electronic

characteristics.

Safety and Handling
Propylamine hydrobromide is an irritant and should be handled with appropriate personal

protective equipment (PPE).

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Precautionary Measures:

Handle in a well-ventilated area or fume hood.[9]

Wear protective gloves, safety goggles, and a lab coat.[9]

Avoid inhalation of dust.[9]

Store in a tightly closed container in a cool, dry place, as the material is hygroscopic.[7][9]

Comparative Analogue: 3-Bromopropylamine
Hydrobromide
For clarity, it is useful to compare propylamine hydrobromide with its brominated analogue,

which is a more common reagent in synthetic organic chemistry.
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Feature
Propylamine
Hydrobromide

3-Bromopropylamine
Hydrobromide

CAS Number 4905-83-3 5003-71-4[10][11][12]

Molecular Formula C₃H₁₀BrN C₃H₉Br₂N[11][12]

Molecular Weight 140.02 g/mol 218.92 g/mol [10][11][12]

Structure [CH₃CH₂CH₂NH₃]⁺ Br⁻ [BrCH₂CH₂CH₂NH₃]⁺ Br⁻

Primary Use Perovskite precursor[5]
Bifunctional synthetic building

block

The presence of the bromine atom on the propyl chain in 3-bromopropylamine hydrobromide
makes it a versatile tool for introducing a propylamine group into other molecules via

nucleophilic substitution reactions.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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